N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxybenzyl)ethanediamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C20H24N2O5/c1-25-16-7-4-15(5-8-16)13-22-20(24)19(23)21-11-10-14-6-9-17(26-2)18(12-14)27-3/h4-9,12H,10-11,13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: AGTSIZRNASLRAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(=O)NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-methoxybenzyl)ethanediamide, commonly known as DMPEA-BZ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of phenethylamines and has been found to possess various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DMPEA-BZ is not fully understood. However, it has been found to act as a partial agonist at the 5-HT2A receptor and as a full agonist at the 5-HT2B receptor. It also exhibits affinity for the dopamine D2 receptor. These receptors are involved in various physiological processes, including mood regulation, pain perception, and inflammation.
Biochemical and Physiological Effects:
DMPEA-BZ has been found to exhibit various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. It has also been found to exhibit antioxidant properties and to inhibit the activity of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of DMPEA-BZ is its high purity and good yield during synthesis. This makes it a reliable compound for use in scientific research. However, one limitation of DMPEA-BZ is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of DMPEA-BZ. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Another direction is to explore its mechanism of action in more detail. Additionally, the development of more soluble derivatives of DMPEA-BZ may expand its potential applications in scientific research.
In conclusion, DMPEA-BZ is a promising compound with potential therapeutic applications. Its synthesis method is reliable, and it exhibits various biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several future directions for its study. Further research on DMPEA-BZ may lead to the development of new treatments for neurological disorders, cancer, and other diseases.

Scientific Research Applications

DMPEA-BZ has been found to possess various therapeutic applications. It has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and depression. DMPEA-BZ has also been found to exhibit anti-inflammatory and analgesic properties. Additionally, it has been studied for its potential use in the treatment of cancer.